Cas no 1559139-50-2 (1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl-)

• Product Name: 1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl-
• CAS No: 1559139-50-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5263954
• Update Time: 2025-06-30

1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl-

• Inchi： 1S/C13H19N/c1-4-10-9(3)13(14)12-7-8(2)5-6-11(10)12/h5-7,9-10,13H,4,14H2,1-3H3
• InChI Key： JEUDDWKOVAAKNY-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=CC(C)=C2)C(CC)C1C

Additional information on 1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl-

Introduction to 1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl (CAS No. 1559139-50-2)

The compound 1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl (CAS No. 1559139-50-2) is a heterocyclic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of indene derivatives, which are known for their diverse applications in medicinal chemistry and material science. The presence of multiple substituents, including ethyl and methyl groups, as well as the dihydro functionality, contributes to its complex molecular architecture and influences its chemical reactivity and pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. The 3-ethyl and 2,6-dimethyl substituents play a crucial role in modulating the compound's binding affinity to enzymes and receptors. Studies have shown that such modifications can enhance the selectivity and potency of drug candidates, making this compound a promising scaffold for the development of novel therapeutic agents.

In the realm of drug discovery, indene derivatives have been explored for their potential in treating various diseases, including neurological disorders and inflammatory conditions. The 1H-Inden-1-amine core structure provides a stable platform for further functionalization, allowing chemists to tailor the molecule's properties for specific biological outcomes. For instance, the dihydro moiety can influence the compound's solubility and metabolic stability, which are critical factors in drug development.

One of the most intriguing aspects of this compound is its ability to act as a precursor for more complex molecules. Researchers have utilized 1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl as a building block in multi-step synthetic routes to create novel heterocycles with enhanced pharmacological activity. These synthetic strategies often involve transition metal-catalyzed reactions, which can introduce new functional groups or rearrange existing ones to produce derivatives with improved biological properties.

The pharmaceutical industry has been particularly interested in indene derivatives due to their potential as kinase inhibitors. Kinases are enzymes that play a key role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically target these enzymes, researchers aim to develop drugs that can modulate cellular processes and treat pathological conditions. The structural features of 1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl make it an attractive candidate for such applications.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale synthesis. This is an important consideration for pharmaceutical companies, as it ensures that the final product remains consistent in quality throughout the manufacturing process. Advances in green chemistry have also influenced the synthesis of this compound, with efforts focused on reducing waste and improving atom economy.

Another area where this compound has shown promise is in material science. Indene derivatives can be incorporated into polymers and coatings to enhance their mechanical strength or thermal stability. The unique electronic properties of these compounds also make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The 3-ethyl and 2,6-dimethyl groups contribute to the compound's ability to form stable conjugated systems, which are essential for optoelectronic applications.

The synthesis of 1H-Inden-1-amine, 3-ethyl-2,3-dihydro-2,6-dimethyl typically involves a series of reactions starting from commercially available precursors. Common methods include Friedel-Crafts alkylation followed by reduction steps to introduce the dihydro functionality. The choice of reagents and catalysts can significantly impact the yield and purity of the final product. Recent studies have explored catalytic systems that minimize side reactions and improve overall efficiency.

In conclusion,1H-lnden-l-amine, 3-Ethyl - 2 , 3 - Dihydro - 2 , 6 - Dimeth yl ( CAS No . l559139 -50 - 2 ) is a versatile compound with significant potential in both pharmaceuticals and materials science . Its unique structural features , coupled with its reactivity , make it an invaluable tool for researchers seeking to develop new drugs or advanced materials . As our understanding of molecular interactions continues to evolve , compounds like this will undoubtedly play a crucial role in shaping the future of chemistry . p >